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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173

Pigment Yellow 183: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of Pigment Yellow 183 (PY 183), a
monoazo calcium salt lake pigment. It covers the chemical structure, physicochemical
properties, synthesis, and key performance characteristics relevant to its application in various
industries. This document is intended for researchers, scientists, and professionals in fields
requiring a thorough understanding of this high-performance colorant.

Chemical Identity and Structure

Pigment Yellow 183 is a reddish-shade yellow pigment known for its excellent heat stability
and lightfastness.[1][2] Its chemical identity is well-defined by its CAS number, IUPAC name,
and molecular structure.

Table 1: Chemical Identification of Pigment Yellow 183
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Identifier Value Reference(s)

CAS Number 65212-77-3 [3114]
calcium;4,5-dichloro-2-[[3-
methyl-5-oxo-1-(3-

IUPAC Name [1]
sulfonatophenyl)-4H-pyrazol-4-
ylldiazenyl]benzenesulfonate

C.l. Name Pigment Yellow 183 [1]

C.I. Number 18792 [4]

Molecular Formula C16H10CaCI2N407S2 [3][4]

Molecular Weight 549.41 g/mol [3]

Chemical Class

Monoazo Yellow, Calcium Salt
Lake

[4]115]

The molecular structure of Pigment Yellow 183 features a pyrazolone-based monoazo

chromophore complexed with a calcium ion. This structure is fundamental to its color and

stability properties.

Figure 1: Chemical Structure of Pigment Yellow 183

Caption: Chemical structure of Pigment Yellow 183.

Physicochemical and Performance Properties

Pigment Yellow 183 is valued for its excellent thermal stability, lightfastness, and migration

resistance, making it suitable for demanding applications.[1][6]

Table 2: Physicochemical and Fastness Properties of Pigment Yellow 183
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Property Value Reference(s)
Appearance Yellow Powder [7]
Shade Reddish Yellow [4107]
Density (g/cm?3) 1.48-1.90 [41[6]
Oil Absorption ( g/100g ) 40 - 55 [718]
pH Value 5.0-8.0 [7]
Heat Resistance (°C) 280 - 300 [4107118]
Light Fastness (Blue Wool

Scale) [ [Hi4]
Migration Resistance (Grey

Scale) 4
Acid Resistance (1-5 Scale) 5 [41[8]
Alkali Resistance (1-5 Scale) 5 [41[8]
Water Resistance (1-5 Scale) 4-5 [6][8]
Oil Resistance (1-5 Scale) 4-5 [6]1[8]
Alcohol Resistance (1-5 Scale) 4-5 [6]

Synthesis of Pigment Yellow 183

The synthesis of Pigment Yellow 183 is a multi-step process involving diazotization, coupling,
and laking.[2][9]

The general manufacturing process involves:

o Diazotization: 2-Amino-4,5-dichlorobenzenesulfonic acid is treated with a solution of sodium
nitrite in an acidic medium to form a diazonium salt.[10]

e Coupling: The resulting diazonium salt is then coupled with 1-(3-Sulfophenyl)-3-methyl-5-
pyrazolone in a weakly acidic medium.[2][10]
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e Laking: The resulting water-soluble dye is converted into an insoluble pigment by
precipitation with a calcium chloride solution.[2][10]

» Finishing: The pigment is then filtered, washed, dried, and pulverized to the desired particle
size.[10]

Figure 2: Synthesis Workflow of Pigment Yellow 183
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Caption: Manufacturing process of Pigment Yellow 183.

Experimental Protocols

The performance properties of Pigment Yellow 183 are determined using standardized testing
methodologies. Below are outlines of the protocols for key properties.

Heat Stability Testing

The heat stability of a pigment is its ability to withstand high temperatures without significant

color change.
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 Principle: A plastic material (e.g., HDPE) containing the pigment is subjected to a series of
increasing temperatures in an injection molding machine or oven for a specified dwell time.
[11] The color change is then measured against a standard.

o Methodology (based on DIN 12877 / ISO 787-21):

o Prepare a standardized dispersion of Pigment Yellow 183 in a polymer (e.g., High-
Density Polyethylene - HDPE) at a defined concentration (e.g., 1/3 standard depth with
1% titanium dioxide).[12]

o Process the mixture in an injection molding machine at a starting temperature (e.g.,
200°C) with a dwell time of 5 minutes.[11]

o Increase the temperature in intervals (e.g., 20°C) and produce a new specimen at each
temperature, maintaining the same dwell time.[11]

o Allow the specimens to cool to room temperature.

o Measure the color difference (AE*ab) between the specimen processed at the higher
temperatures and the one processed at the lowest temperature using a spectrophotometer
(in accordance with DIN 6174).[12]

o The heat resistance is defined as the temperature at which the color change (AE*ab)
becomes equal to or greater than a specified value (e.g., 3).[9][12]

Lightfastness Testing
Lightfastness measures the resistance of a pigment to color change upon exposure to light.

e Principle: Samples of the pigmented material are exposed to a standardized artificial light
source that simulates natural daylight. The change in color is compared to a set of blue wool
standards.

o Methodology (based on ASTM D4303 / ISO 4892-2):

o Prepare test panels of the pigment dispersed in a suitable medium (e.g., a coating or
plastic).
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o Place the test panels and a set of Blue Wool Scale standards (ranging from 1 to 8, with 8
being the most lightfast) in a xenon-arc lightfastness apparatus.[1][12]

o Expose the samples to a controlled cycle of light and humidity, simulating indoor or
outdoor conditions.[1]

o Periodically mask a portion of the samples to create an unexposed area for comparison.

o The lightfastness rating is determined by identifying which Blue Wool standard shows a
similar degree of fading as the test specimen.[9][12] The rating is given as the number of
the corresponding Blue Wool standard.[12]

Migration Resistance Testing

Migration resistance is the ability of a pigment to remain within the material it colors without

bleeding into adjacent materials.

e Principle: A colored plastic sample is placed in direct contact with a white, plasticized PVC
sheet under specified conditions of temperature and pressure. The degree of color transfer

to the white sheet is then assessed.[12]
o Methodology (based on DIN 53775):
o Prepare a colored test sheet of the plastic containing Pigment Yellow 183.
o Place this colored sheet in direct contact with a white, flexible PVC contact sheet.[12]

o Apply a specified pressure (e.g., 3 kg/cm 2) to the assembly and place it in an oven at a
set temperature (e.g., 80°C) for a defined period (e.g., 24 hours).[9]

o After the test period, remove the assembly and allow it to cool.

o Visually assess the staining on the white PVC sheet and rate it against the ISO 105-A03
grayscale for assessing staining.[12] A rating of 5 indicates no migration, while a rating of
1 indicates severe migration.[12]

Figure 3: Experimental Workflow for Pigment Property Testing
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Caption: Standardized testing workflow for key pigment properties.

Applications

The excellent performance characteristics of Pigment Yellow 183 make it suitable for a wide
range of applications, particularly in the plastics and coatings industries.[1][4]

» Plastics: It is highly recommended for coloring plastics that require high-temperature
processing, such as:

o Polyolefins (HDPE, LDPE, PP)[6][7]
o Engineering plastics (ABS, PS, PET, PC)[1][7]
o PVC, PUR, and rubber[6][7] Its non-warping nature in HDPE is a significant advantage.[7]

o Coatings: Recommended for powder coatings and coil coatings due to its good weather
resistance and dispersibility.[1]
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 Inks: It finds use in various ink systems, including offset, water-based, solvent-based, and
UV inks.[6]

Conclusion

Pigment Yellow 183 is a high-performance organic pigment offering an excellent balance of
properties, including high heat stability, very good lightfastness, and excellent migration
resistance. Its well-defined chemical structure and robust performance, validated through
standardized testing protocols, make it a reliable choice for demanding applications in plastics,
coatings, and inks. This guide provides the foundational technical information for researchers
and professionals to effectively evaluate and utilize Pigment Yellow 183 in their specific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pigment Yellow 183 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218173#pigment-yellow-183-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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